Cas no 69749-03-7 (5-(furan-3-yl)-8'-methylidene-4,5,6',6a',9',10'-hexahydro-8'H-spiro[furan-3,7'-naphtho[1,8a-c]furan]-2,3'(5'H)-dione)

5-(furan-3-yl)-8'-methylidene-4,5,6',6a',9',10'-hexahydro-8'H-spiro[furan-3,7'-naphtho[1,8a-c]furan]-2,3'(5'H)-dione structure
69749-03-7 structure
Product name:5-(furan-3-yl)-8'-methylidene-4,5,6',6a',9',10'-hexahydro-8'H-spiro[furan-3,7'-naphtho[1,8a-c]furan]-2,3'(5'H)-dione
CAS No:69749-03-7
MF:C20H20O5
MW:340.369806289673
CID:1739492
PubChem ID:155330

5-(furan-3-yl)-8'-methylidene-4,5,6',6a',9',10'-hexahydro-8'H-spiro[furan-3,7'-naphtho[1,8a-c]furan]-2,3'(5'H)-dione Chemical and Physical Properties

Names and Identifiers

    • 5-(furan-3-yl)-8'-methylidene-4,5,6',6a',9',10'-hexahydro-8'H-spiro[furan-3,7'-naphtho[1,8a-c]furan]-2,3'(5'H)-dione
    • 5'-(furan-3-yl)-8-methylidenespiro[1,5,6,6a,9,10-hexahydrobenzo[d][2]benzofuran-7,3'-oxolane]-2',3-dione
    • Plaunol F
    • Plaunolide
    • Spiro(furan-3(2H),7'(8'H)-(1H)naphtho(1,8a-c)furan)-2,3'(5'H)-dione,5-(3-furanyl)-4,5,6',6'a,9',10'-hexahydro-8'-methylene-, (2S,5S,6'aS,10'aS)-
    • 5'-(Furan-3-yl)-8-methylidene-6,6a,9,10-tetrahydro-1H,8H-spiro[naphtho[1,8a-c]furan-7,3'-oxolane]-2',3(5H)-dione
    • 69749-03-7
    • Swassin
    • DTXSID10989918
    • Inchi: InChI=1S/C20H20O5/c1-12-5-7-19-11-24-17(21)14(19)3-2-4-16(19)20(12)9-15(25-18(20)22)13-6-8-23-10-13/h3,6,8,10,15-16H,1-2,4-5,7,9,11H2
    • InChI Key: WQEZWMOABWIAIU-UHFFFAOYSA-N
    • SMILES: C=C1CCC23COC(=O)C2=CCCC3C14CC(OC4=O)C5=COC=C5

Computed Properties

  • Exact Mass: 340.1311
  • Monoisotopic Mass: 340.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 694
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 65.7Ų

Experimental Properties

  • PSA: 65.74

5-(furan-3-yl)-8'-methylidene-4,5,6',6a',9',10'-hexahydro-8'H-spiro[furan-3,7'-naphtho[1,8a-c]furan]-2,3'(5'H)-dione Related Literature

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